Cas no 2229102-37-6 (1-(1-methyl-1H-indol-2-yl)prop-2-en-1-ol)

• Product Name: 1-(1-methyl-1H-indol-2-yl)prop-2-en-1-ol
• CAS No: 2229102-37-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6258934
• PubChem ID: 89164312
• Update Time: 2025-06-08

1-(1-methyl-1H-indol-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-2-yl)prop-2-en-1-ol
• EN300-1740592
• SCHEMBL13760820
• 2229102-37-6

• Inchi： 1S/C12H13NO/c1-3-12(14)11-8-9-6-4-5-7-10(9)13(11)2/h3-8,12,14H,1H2,2H3
• InChI Key： KLIYREUHMIHXRM-UHFFFAOYSA-N
• SMILES： OC(C=C)C1=CC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-(1-methyl-1H-indol-2-yl)prop-2-en-1-ol

Introduction to 1-(1-methyl-1H-indol-2-yl)prop-2-en-1-ol (CAS No: 2229102-37-6)

1-(1-methyl-1H-indol-2-yl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229102-37-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a conjugated system of a prop-2-enyl group linked to a methyl-substituted indole core, has garnered attention due to its structural and functional versatility. The indole moiety, known for its presence in numerous bioactive natural products and pharmacologically relevant compounds, suggests potential applications in drug discovery and therapeutic development.

The structural framework of 1-(1-methyl-1H-indol-2-yl)prop-2-en-1-ol encompasses both aromatic and aliphatic components, which can be leveraged to modulate biological activity. The presence of the prop-2-enyl (allyl) group introduces a region of unsaturation that may participate in various chemical interactions, including hydrogen bonding and π-stacking interactions, while the methyl-substituted indole ring enhances lipophilicity and potential metabolic stability. These features make the compound a promising candidate for further exploration in synthetic chemistry and biological assays.

In recent years, there has been growing interest in indole derivatives as scaffolds for developing novel therapeutic agents. The indole ring is a privileged structure in medicinal chemistry, with numerous examples demonstrating its efficacy in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The specific substitution pattern in 1-(1-methyl-1H-indol-2-yl)prop-2-en-1-ol may confer unique pharmacological properties, making it an attractive starting point for structure-based drug design.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The aromatic indole ring can engage with proteins via hydrophobic interactions and π-cation interactions, while the allyl group may serve as a site for further functionalization or as a pharmacophore itself. Such dual functionality is highly desirable in drug development, as it allows for the fine-tuning of binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries for bioactivity. Virtual screening techniques, combined with molecular docking studies, have been employed to predict the binding modes of 1-(1-methyl-1H-indol-2-yl)prop-2-en-1-ol with various protein targets. These studies have suggested potential applications in modulating enzyme activity and receptor binding, particularly in pathways relevant to inflammation and immune response. For instance, preliminary computational models suggest that this compound may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory processes.

The synthesis of 1-(1-methyl-1H-indol-2-yl)prop-2-en-1-ol presents an interesting challenge due to the need to construct both the indole core and the propenyl side chain in a single synthetic sequence. Traditional approaches involve multi-step reactions, including cyclization reactions to form the indole ring followed by alkylation or coupling reactions to introduce the propenyl group. However, modern synthetic strategies have focused on optimizing these processes to improve yield and reduce waste. For example, transition-metal-catalyzed cross-coupling reactions have been explored as a means to streamline the introduction of complex substituents onto the indole scaffold.

In addition to its synthetic considerations, the biological evaluation of 1-(1-methyl-1H-indol-2-ytl)propenyl)-substituted derivatives has been extensively studied. Several analogs have shown promising activity in preclinical models, particularly against inflammatory diseases and cancer cell lines. The methyl substituent on the indole ring appears to enhance bioavailability by improving metabolic stability, while the propenyl group contributes to membrane permeability. These factors collectively contribute to the compound's potential as a lead molecule for further development.

The pharmacokinetic properties of 1-(1-methyl-lH-indol~Z-ytl)prop~en-l~oI are also critical considerations in drug development. In vitro studies have indicated that this compound exhibits moderate solubility in both aqueous and organic solvents, suggesting good oral bioavailability. Additionally, preliminary toxicity assessments have shown low acute toxicity at tested doses, reinforcing its safety profile for further investigation.

Future directions for research on CAS No: 2229102~37~6 include exploring its potential as an intermediate in more complex drug candidates or as a standalone therapeutic agent. Given its structural features and demonstrated bioactivity, this compound holds promise for addressing unmet medical needs across multiple therapeutic areas. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential by optimizing both chemical synthesis and biological evaluation pipelines.